Cas no 879-60-7 (1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-
• CAS No: 879-60-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 650133
• PubChem ID: 522887
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-
• 3-methyl-5-phenyl-1,3,4-oxadiazol-2-one
• 2-Phenyl-4-methyl-oxadiazol-1,3,4-one-5
• DTXSID40335101
• 3-Methyl-5-phenyl-1,3,4-oxadiazol-2(3H)-one #
• 879-60-7
• 3-Methyl-5-phenyl-1,3,4-oxadiazol-2(3H)-one
• 3-methyl-5-phenyl-3H-[1,3,4]oxadiazol-2-one
• JBDTUVFVJKCGHG-UHFFFAOYSA-N
• 1,3,4 Oxadiazol-2(3H)-one, 3-methyl-5-phenyl
• SCHEMBL14007387

• Inchi： 1S/C9H8N2O2/c1-11-9(12)13-8(10-11)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： JBDTUVFVJKCGHG-UHFFFAOYSA-N
• SMILES： O1C(N(C)N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.9Ų